Cas no 2172146-43-7 (2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)butanoic acid)

• Product Name: 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)butanoic acid
• CAS No: 2172146-43-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6350724
• PubChem ID: 165815531
• Update Time: 2025-10-31

2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)butanoic acid
• 2172146-43-7
• EN300-1484592
• 2-ethyl-2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}methyl)butanoic acid

• Inchi： 1S/C28H34N2O5/c1-3-28(4-2,26(32)33)17-29-25(31)22-14-9-15-24(22)30-27(34)35-16-23-20-12-7-5-10-18(20)19-11-6-8-13-21(19)23/h5-8,10-13,22-24H,3-4,9,14-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ZQLWBNKGAURSBD-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)butanoic acid

Recent Advances in the Study of 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)butanoic acid (CAS: 2172146-43-7)

The compound 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)butanoic acid (CAS: 2172146-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentylformamido moiety, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. The unique structural features of this compound make it a valuable candidate for further investigation in medicinal chemistry and biotechnology.

Recent studies have focused on the synthesis and optimization of 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)butanoic acid, with particular emphasis on its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in SPPS for its stability and ease of removal under mild conditions, making it an essential component in the production of peptides with high purity and yield. Researchers have reported improved synthetic routes that enhance the efficiency and scalability of producing this compound, thereby facilitating its broader application in peptide-based drug development.

In addition to its utility in peptide synthesis, 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)butanoic acid has shown promise in the development of targeted drug delivery systems. Its amphiphilic nature allows for the formation of self-assembling nanostructures, which can be engineered to encapsulate and deliver therapeutic agents to specific tissues or cells. Preliminary in vitro studies have demonstrated the potential of these nanostructures to improve the bioavailability and efficacy of poorly soluble drugs, offering a promising avenue for future research in nanomedicine.

Furthermore, the biological activity of derivatives of this compound is under investigation for potential therapeutic applications. Early-stage research suggests that modifications to the cyclopentylformamido moiety can yield compounds with notable antimicrobial or anti-inflammatory properties. These findings highlight the versatility of 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)butanoic acid as a scaffold for the development of new bioactive molecules.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, reproducibility, and the need for further toxicological studies must be addressed to fully realize its potential in clinical settings. Ongoing research aims to overcome these hurdles by optimizing synthetic protocols and exploring novel applications in drug discovery and biotechnology.

In conclusion, 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)butanoic acid (CAS: 2172146-43-7) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its role in peptide synthesis, drug delivery, and as a scaffold for bioactive molecules underscores its importance in the field. Continued investigation and development of this compound are expected to yield significant contributions to the advancement of medicinal chemistry and therapeutic innovation.